Cas no 896334-60-4 (1'-(4-phenylbutanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product Name: 1'-(4-phenylbutanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 896334-60-4
• MF: C₂₃H₂₅NO₃
• MW: 363.449506521225
• CID: 6285473
• PubChem ID: 7260625
• Update Time: 2025-07-01

1'-(4-phenylbutanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(4-phenylbutanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• AKOS024659484
• 1'-(4-phenylbutanoyl)spiro[chroman-2,4'-piperidin]-4-one
• 1'-(4-phenylbutanoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• F2548-0114
• SR-01000913677
• 1'-(4-phenylbutanoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• 896334-60-4
• SR-01000913677-1

• Inchi： 1S/C23H25NO3/c25-20-17-23(27-21-11-5-4-10-19(20)21)13-15-24(16-14-23)22(26)12-6-9-18-7-2-1-3-8-18/h1-5,7-8,10-11H,6,9,12-17H2
• InChI Key： JOSOWOYUVHDAIU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CCN(C(CCCC1C=CC=CC=1)=O)CC2)=O

Computed Properties

• Exact Mass: 363.18344366g/mol
• Monoisotopic Mass: 363.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1'-(4-phenylbutanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

1'-(4-phenylbutanoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one: A Comprehensive Overview

The compound 1'-(4-phenylbutanoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one, identified by the CAS Registry Number CAS No. 896334-60-4, represents a significant advancement in the field of organic chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by their unique structural features where two rings are joined by a single atom. The presence of a piperidine ring fused with a benzopyran system introduces intriguing chemical properties that have garnered attention in both academic and industrial research.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Its structure, featuring a 4'-phenylbutanoyl substituent, contributes to its pharmacological activity. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a valuable lead for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 1'-(4-phenylbutanoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis. This has not only facilitated the large-scale production of the compound but also opened avenues for further structural modifications to enhance its bioavailability and efficacy.

In terms of pharmacokinetics, studies have shown that this compound demonstrates favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it could be effectively delivered to target tissues without requiring excessive dosages. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile, which is a critical factor for its potential use in clinical applications.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of CAS No. 896334-60-4. Molecular docking studies reveal that the compound interacts with key residues in several inflammatory pathways, thereby inhibiting the production of pro-inflammatory cytokines. These findings underscore its potential as an anti-inflammatory agent with minimal side effects compared to conventional therapies.

Recent advancements in green chemistry have also influenced the synthesis and characterization of this compound. Eco-friendly solvents and catalysts have been employed to minimize environmental impact while maintaining high product quality. This approach aligns with global efforts to promote sustainable chemical practices and reduce ecological footprints.

In conclusion, 1'-(4-phenylbutanoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one stands as a testament to the progress in medicinal chemistry and drug development. Its unique structural features, coupled with promising pharmacological properties, position it as a leading candidate for addressing unmet medical needs. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of therapeutic development.